![molecular formula C20H26ClN3O3S B2362674 4-chloro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide CAS No. 903303-87-7](/img/structure/B2362674.png)
4-chloro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide
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Description
4-chloro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H26ClN3O3S and its molecular weight is 423.96. The purity is usually 95%.
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Scientific Research Applications
Antifungal Applications
- Synthesis & Antifungal Screening of Novel Azetidin-2-ones (2015): A new series of benzenesulfonamide derivatives were synthesized, showing potent antifungal activity against Aspergillus niger and Aspergillus flavus (Gupta & Halve, 2015).
Cancer Therapy Applications
- New Zinc Phthalocyanine Derivatives (2020): Development of new benzenesulfonamide derivative groups for photodynamic cancer therapy, highlighting their potential as Type II photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).
- Anticancer Activity of Benzenesulfonamide Derivatives (2012): Synthesis of novel benzenesulfonamide derivatives with significant activity against various human tumor cell lines (Sławiński, Żołnowska, Orlewska, & Chojnacki, 2012).
Herbicide and Weed Management
- Metabolism of Chlorsulfuron by Plants (1982): Investigation of chlorsulfuron, a related compound, and its selective herbicide properties in small grains (Sweetser, Schow, & Hutchison, 1982).
Molecular Structure and Synthesis
- Synthesis and Molecular Structure of Novel Benzenesulfonamide Derivatives (2007): Synthesized compounds were characterized and screened for anti-HIV and antifungal activities (Zareef, Iqbal, Al-Masoudi, Zaidi, Arfan, & Shahzad, 2007).
- Synthesis of 4-(2-substituted hydrazinyl)benzenesulfonamides (2016): The study focused on synthesizing and confirming the chemical structures of benzenesulfonamides, investigating their inhibitory effects on carbonic anhydrase (Gul, Kucukoglu, Yamali, Bilginer, Yuca, Ozturk, Taslimi, Gulcin, & Supuran, 2016).
Antibacterial Applications
- Synthesis of Benzenesulfonamides as Antibacterial Agents (2019): A new series of benzenesulfonamides were synthesized, showing inhibitory action against Escherichia coli, and assessed for cytotoxicity (Abbasi, Fatima, Rehman, Siddiqui, Shah, Shahid, & Fatima, 2019).
properties
IUPAC Name |
4-chloro-N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26ClN3O3S/c1-23-11-13-24(14-12-23)20(16-3-7-18(27-2)8-4-16)15-22-28(25,26)19-9-5-17(21)6-10-19/h3-10,20,22H,11-15H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMCZTQRXPBKBNW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNS(=O)(=O)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26ClN3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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